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Compound Name: Anticancer agent 154

Cat. No.: B15615100 Get Quote

Application Notes and Protocols for Anticancer
Agent 154
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the laboratory use of

Anticancer Agent 154 (A154), a novel investigational compound with potent antitumor activity.

A154 is a selective inhibitor of the PI3K/AKT/mTOR signaling pathway, a critical regulator of

cell growth, proliferation, and survival that is frequently dysregulated in various human cancers.

[1][2][3]

Mechanism of Action
Anticancer Agent 154 functions as a competitive inhibitor of phosphoinositide 3-kinase (PI3K),

a key upstream regulator of the AKT/mTOR signaling cascade.[3] By binding to the ATP-

binding site of PI3K, A154 effectively blocks the phosphorylation of phosphatidylinositol-4,5-

bisphosphate (PIP2) to phosphatidylinositol-3,4,5-trisphosphate (PIP3). This inhibition prevents

the subsequent activation of downstream effectors, including AKT and the mammalian target of

rapamycin (mTOR). The blockade of this pathway ultimately leads to the induction of apoptosis

and a halt in cell cycle progression in cancer cells.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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